Cas no 52999-16-3 (3-Butyn-1-ol, 4-(4-chlorophenyl)-)

• Product Name: 3-Butyn-1-ol, 4-(4-chlorophenyl)-
• CAS No: 52999-16-3
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 358281
• PubChem ID: 12260353
• Update Time: 2025-04-19

3-Butyn-1-ol, 4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-ol, 4-(4-chlorophenyl)-
• 4-(4-chlorophenyl)but-3-yn-1-ol
• 52999-16-3
• 4-(4-chlorophenyl)-3- butyn-1-ol
• 4-(4-Chloro-phenyl)-but-3-yn-1-ol
• SCHEMBL9663162
• DTXSID90482851
• 4-(4-Chlorophenyl)-3-butyn-1-ol
• WNGPMJTUAQQXKH-UHFFFAOYSA-N
• AKOS010019369

• Inchi： 1S/C10H9ClO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,2,8H2
• InChI Key： WNGPMJTUAQQXKH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#CCCO)=CC=1

Computed Properties

• Exact Mass: 180.03427
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23